Cas no 2679929-04-3 (rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate)
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
- EN300-28284588
- 2679929-04-3
-
- Inchi: 1S/C16H21NO3/c18-15-8-12-6-13(15)7-14(12)9-17-16(19)20-10-11-4-2-1-3-5-11/h1-5,12-15,18H,6-10H2,(H,17,19)/t12-,13-,14+,15-/m1/s1
- InChI Key: ACRZPPZTULLWKJ-APIJFGDWSA-N
- SMILES: O[C@@H]1C[C@H]2C[C@@H]1C[C@H]2CNC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 275.15214353g/mol
- Monoisotopic Mass: 275.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 58.6Ų
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28284588-0.05g |
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate |
2679929-04-3 | 95.0% | 0.05g |
$1091.0 | 2025-03-19 | |
| Enamine | EN300-28284588-0.1g |
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate |
2679929-04-3 | 95.0% | 0.1g |
$1144.0 | 2025-03-19 | |
| Enamine | EN300-28284588-0.25g |
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate |
2679929-04-3 | 95.0% | 0.25g |
$1196.0 | 2025-03-19 | |
| Enamine | EN300-28284588-0.5g |
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate |
2679929-04-3 | 95.0% | 0.5g |
$1247.0 | 2025-03-19 | |
| Enamine | EN300-28284588-1.0g |
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate |
2679929-04-3 | 95.0% | 1.0g |
$1299.0 | 2025-03-19 | |
| Enamine | EN300-28284588-2.5g |
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate |
2679929-04-3 | 95.0% | 2.5g |
$2548.0 | 2025-03-19 | |
| Enamine | EN300-28284588-5.0g |
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate |
2679929-04-3 | 95.0% | 5.0g |
$3770.0 | 2025-03-19 | |
| Enamine | EN300-28284588-10.0g |
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate |
2679929-04-3 | 95.0% | 10.0g |
$5590.0 | 2025-03-19 |
rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
Recent Advances in the Study of rac-Benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate (CAS: 2679929-04-3)
The compound rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate (CAS: 2679929-04-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic carbamate derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, stereochemistry, and potential biological activities, particularly in the context of enzyme inhibition and drug discovery.
One of the key breakthroughs in the study of this compound is the development of an efficient synthetic route that allows for the production of enantiomerically pure forms. Researchers have employed advanced chiral separation techniques, such as high-performance liquid chromatography (HPLC) with chiral stationary phases, to isolate the individual enantiomers. This has enabled a more detailed investigation of their respective biological activities and pharmacokinetic properties.
In terms of biological activity, preliminary studies suggest that rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings open up new avenues for the development of novel anti-inflammatory agents based on this scaffold.
Further research has also explored the compound's potential as a building block for more complex drug molecules. Its rigid bicyclic structure provides a stable framework that can be functionalized to enhance binding affinity and selectivity for target proteins. Computational modeling and molecular docking studies have been employed to predict interactions with various biological targets, providing valuable insights for future drug design efforts.
Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile, including its solubility and metabolic stability. Ongoing studies are investigating various prodrug strategies and formulation approaches to address these issues. Additionally, toxicological evaluations are being conducted to ensure the safety of this compound for potential therapeutic use.
In conclusion, rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate (CAS: 2679929-04-3) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for further research, with potential applications in anti-inflammatory therapy and beyond. Continued exploration of its properties and derivatives is expected to yield significant advancements in drug discovery and development.
2679929-04-3 (rac-benzyl N-{[(1R,2R,4R,5R)-5-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)